Cas no 2229213-85-6 (3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• CAS No: 2229213-85-6
• MF: C₁₁H₁₇F₂N₃O
• MW: 245.26898932457
• CID: 5798226
• PubChem ID: 165630096
• Update Time: 2025-10-12

3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• EN300-1947667
• [3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutyl]methanamine
• 2229213-85-6

• Inchi： 1S/C11H17F2N3O/c1-7-8(9(17-3)16(2)15-7)10(6-14)4-11(12,13)5-10/h4-6,14H2,1-3H3
• InChI Key： AQOIGSXSLYSTIQ-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2=C(N(C)N=C2C)OC)C1)F

Computed Properties

• Exact Mass: 245.13396850g/mol
• Monoisotopic Mass: 245.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine

3,3-Difluoro-1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)Cyclobutylmethanamine: A Comprehensive Overview

3,3-Difluoro-1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)Cyclobutylmethanamine (CAS No. 2229213-85-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclobutylmethanamines, which are known for their potential bioactivity and versatility in drug design. The molecule's structure is characterized by a cyclobutane ring substituted with two fluorine atoms at the 3-position and a methanamine group at the 1-position. Additionally, the compound features a pyrazole ring system at the 4-position of the cyclobutane ring, which is further substituted with methoxy and methyl groups at positions 5 and 1/3, respectively.

The synthesis of 3,3-difluoro cyclobutyl methanamine derivatives has been extensively explored in recent years due to their potential as lead compounds in drug discovery. Researchers have employed various strategies to optimize the synthesis of these compounds, including ring-closing metathesis and transition-metal-catalyzed coupling reactions. These methods have not only improved the efficiency of synthesis but also enabled the exploration of structural variations that could enhance bioactivity and pharmacokinetic properties.

One of the most promising applications of cyclobutylmethanamine derivatives lies in their ability to modulate protein-protein interactions (PPIs), which are critical in many cellular processes. Recent studies have demonstrated that cyclobutane-containing compounds can serve as effective inhibitors of PPIs involved in diseases such as cancer and neurodegenerative disorders. For instance, pyrazole-substituted cyclobutylmethanamines have shown potential as inhibitors of certain kinases, which are key targets in oncology.

The 5-methoxy substitution on the pyrazole ring plays a crucial role in modulating the compound's pharmacological properties. Methoxy groups are known to enhance solubility and improve bioavailability, making them valuable substituents in drug design. Furthermore, the methyl groups at positions 1 and 3 of the pyrazole ring contribute to the compound's stability and selectivity. These structural features make 5-methoxy pyrazole derivatives highly versatile for exploring diverse biological activities.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of cyclobutylmethanamine derivatives with their target proteins. Molecular docking studies have revealed that the cyclobutane ring can adopt conformations that allow for favorable interactions with binding pockets on target proteins. Additionally, fluorescence-based assays have been employed to study the binding kinetics of these compounds, further enhancing our understanding of their mechanism of action.

In terms of therapeutic applications, cyclobutylmethanamines have shown promise in targeting various disease states. For example, compounds with difluoro substitution have been investigated for their anti-inflammatory properties, while others have demonstrated potential as antiviral agents. The ability to fine-tune the substituents on both the cyclobutane and pyrazole rings provides researchers with a powerful tool for optimizing therapeutic efficacy.

The development of cyclobutylmethanamine-based drugs has also been influenced by advancements in medicinal chemistry techniques such as high-throughput screening and fragment-based drug design. These approaches have enabled researchers to identify lead compounds with high potency and selectivity early in the drug discovery process. Moreover, the integration of artificial intelligence (AI) algorithms into drug design has further accelerated the identification of novel scaffolds and optimization strategies for these compounds.

In conclusion, 3,3-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine represents a cutting-edge molecule with significant potential in therapeutic development. Its unique structure combines functional groups that offer both biological activity and chemical versatility, making it an attractive candidate for further research. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in the discovery of novel therapeutics across various disease areas.